Cas no 625370-63-0 (3-amino-N-(2-chloro-5-methoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide)

• Product Name: 3-amino-N-(2-chloro-5-methoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide
• CAS No: 625370-63-0
• MF: C₂₀H₁₅ClN₄O₂S
• MW: 410.876701593399
• CID: 6784498
• PubChem ID: 1003797
• Update Time: 2025-05-19

3-amino-N-(2-chloro-5-methoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(2-chloro-5-methoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide
• SS-0424
• STK850435
• NCGC00307243-01
• 3-amino-N-(2-chloro-5-methoxyphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide
• AM-807/13614679
• EU-0083450
• AB00882188-03
• AKOS000666034
• CS-0326836
• 625370-63-0

• Inchi： 1S/C20H15ClN4O2S/c1-27-12-2-4-14(21)16(10-12)24-19(26)18-17(22)13-3-5-15(25-20(13)28-18)11-6-8-23-9-7-11/h2-10H,22H2,1H3,(H,24,26)
• InChI Key： HJUIWBOSBMSRTC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1NC(C1=C(C2=CC=C(C3C=CN=CC=3)N=C2S1)N)=O)OC

Computed Properties

• Exact Mass: 410.0604246g/mol
• Monoisotopic Mass: 410.0604246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 118Ų

Additional information on 3-amino-N-(2-chloro-5-methoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide

Introduction to 3-amino-N-(2-chloro-5-methoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide (CAS No. 625370-63-0) in Modern Chemical Biology

The compound 3-amino-N-(2-chloro-5-methoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide, identified by its CAS number 625370-63-0, represents a significant advancement in the field of chemobiology. This heterocyclic molecule, featuring a fused thienopyridine core, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The structural complexity of this compound, characterized by its amino, chloro, and methoxy substituents, positions it as a promising candidate for further exploration in therapeutic development.

Recent studies have highlighted the importance of thienopyridine derivatives in the design of novel bioactive molecules. The presence of a pyridinyl group at the 6-position and a carboxamide moiety at the 2-position introduces unique pharmacophoric features that may contribute to its interaction with biological targets. Specifically, the 2-chloro-5-methoxyphenyl substituent enhances the compound's lipophilicity and electronic properties, which are critical factors in determining its binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its potential role in modulating key biological pathways. Emerging research suggests that thienopyridine-based scaffolds may exhibit inhibitory activity against enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The 3-amino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

The thieno[2,3-b]pyridine core is particularly noteworthy due to its structural similarity to natural products and known bioactive compounds. This scaffold has been extensively studied for its ability to interact with various biological targets, including kinases and transcription factors. The integration of a pyridin-4-yl group further enhances the compound's potential by introducing additional hydrogen bonding capabilities and electronic modulation. These features collectively contribute to its pharmacological profile and make it a valuable asset in the quest for novel therapeutics.

In vitro studies have begun to unravel the mechanistic basis of this compound's bioactivity. Initial experiments indicate that it may exhibit inhibitory effects on certain kinases, which are overexpressed in various cancers. The precise mechanism remains under investigation, but preliminary data suggest that the compound's ability to disrupt kinase dimerization or inhibit ATP binding may be key to its therapeutic potential. Additionally, the presence of hydrophobic interactions facilitated by the aromatic rings could contribute to its binding affinity.

The carboxamide functionality at the 2-position serves multiple purposes beyond mere structural integrity. It can participate in hydrogen bonding interactions with biological targets, enhancing binding specificity. Furthermore, this moiety can be further modified through derivatization strategies to improve solubility or metabolic stability. Such modifications are crucial for advancing a lead compound into a viable drug candidate.

From a synthetic chemistry perspective, 3-amino-N-(2-chloro-5-methoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide exemplifies the sophistication achievable through modern synthetic methodologies. The construction of its complex fused ring system requires precise control over reaction conditions and stereochemistry. Advances in transition metal-catalyzed cross-coupling reactions have made such constructions more accessible than ever before, enabling rapid exploration of related analogs.

The significance of this compound extends beyond academic research; it holds promise for addressing unmet medical needs. As drug resistance emerges as a major challenge in treating diseases such as cancer and inflammation-related disorders, novel molecular entities like this one are essential for developing next-generation therapies. By targeting underexplored pathways or modifying existing ones through structural innovation, compounds like this contribute to the broader effort of improving patient outcomes.

Future directions for research on CAS No. 625370-63-0 include exploring its potential in preclinical models and conducting detailed pharmacokinetic studies to assess its suitability for therapeutic use. Additionally, computational modeling techniques can be employed to predict binding modes and optimize interactions with biological targets. These efforts will provide critical insights into how best to leverage this molecule's unique properties for drug development purposes.

In conclusion,3-amino-N-(2-chloro-5-methoxyphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide stands as a testament to the power of heterocyclic chemistry in advancing therapeutic innovation. Its complex structure offers numerous opportunities for functionalization and optimization while providing a promising foundation for addressing complex diseases. As research continues to uncover new applications for this compound,CAS No 62537063 will undoubtedly play an important role in shaping the future landscape of chemical biology and drug discovery.